1-(1-(4-Fluorophenyl)-5-oxopyrrolidin-3-yl)-3-(furan-2-ylmethyl)urea

• IUPAC Name: 1-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-3-(furan-2-ylmethyl)urea
• InChI: InChI=1S/C16H16FN3O3/c17-11-3-5-13(6-4-11)20-10-12(8-15(20)21)19-16(22)18-9-14-2-1-7-23-14/h1-7,12H,8-10H2,(H2,18,19,22)
• InChI Key: UWRAOEAOXWSMLV-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)F)NC(=O)NCC3=CC=CO3
• Molecular Formula: C16H16FN3O3
• Molecular Weight: 317.31 g/mol
• CAS No.: 891106-63-1

Description

1-(1-(4-Fluorophenyl)-5-oxopyrrolidin-3-yl)-3-(furan-2-ylmethyl)urea is a useful research compound. Its molecular formula is C16H16FN3O3 and its molecular weight is 317.32. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Role in Orexin Receptor Mechanisms

Research on orexins (OX) and their receptors (OXR), which modulate feeding, arousal, stress, and drug abuse, has identified compounds that demonstrate selective antagonism at OX1R, suggesting potential treatment avenues for binge eating and possibly other eating disorders with a compulsive component (Piccoli et al., 2012).

Contribution to Stereoselective Synthesis

Studies on the stereoselective synthesis of active metabolites, particularly those relevant to PI3 kinase inhibitors, highlight the importance of understanding and manipulating the molecular structure for developing potent therapeutic agents (Chen et al., 2010).

Advances in Fluorescent Nucleosides

The synthesis and characterization of fluorescent nucleosides with sensitivity to polarity and pH changes underline the potential for these compounds in biological imaging and sensor applications (Sinkeldam et al., 2012).

Development of CNS Agents

Research into N-aryl-N'-(1-methyl-2-pyrrolidinylidene)ureas has demonstrated anxiolytic and muscle-relaxant properties, indicating potential for the development of new central nervous system (CNS) therapeutic agents (Rasmussen et al., 1978).

Synthesis of Novel Pyridine and Naphthyridine Derivatives

The dimerization reactions and synthesis of novel compounds illustrate the chemical versatility and potential for developing new drugs or chemical tools (Abdelrazek et al., 2010).

Bioactivity Against Pathogens

The compound 1-((2-Carbamoylguanidino)(furan-2-ylmethyl)urea has shown susceptibility against various pathogens, suggesting its utility in medicinal applications and drug development (Donlawson et al., 2020).